5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid

• Molecular Formula: C27H27NO5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylmethoxypentanoic acid
• InChI: InChI=1S/C27H27NO5/c29-26(30)25(15-8-16-32-17-19-9-2-1-3-10-19)28-27(31)33-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h1-7,9-14,24-25H,8,15-18H2,(H,28,31)(H,29,30)
• InChI Key: QLVNRXVCTULSOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

Introduction

Historical Context and Discovery

The evolution of peptide synthesis methodologies has been intrinsically tied to innovations in amino acid protecting groups. Early work by Bergmann and Zervas in 1932 introduced the carbobenzoxy (Cbz) group, enabling reversible protection of α-amino groups. This breakthrough laid the foundation for iterative peptide chain elongation. By the 1960s, Merrifield’s pioneering work on SPPS utilized the acid-labile tert-butyloxycarbonyl (Boc) group, which dominated synthetic strategies for two decades.

The Fmoc group, first reported by Carpino and Han in 1970, emerged as a transformative alternative to Boc. Unlike acid-labile protections, Fmoc’s base-sensitive carbamate linkage (cleavable by piperidine) offered compatibility with acid-stable side-chain protections, enabling orthogonal deprotection schemes. The specific derivative 5-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid arose from efforts to integrate Fmoc’s advantages with benzyl-based side-chain protections, particularly for amino acids requiring functional group masking during SPPS.

Table 1: Key Milestones in Protecting Group Development

Year	Innovation	Key Researchers	Impact on Peptide Synthesis
1932	Cbz group introduction	Bergmann, Zervas	Enabled reversible α-amino protection
1963	Boc-based SPPS	Merrifield	Standardized acid-labile strategies
1970	Fmoc group synthesis	Carpino, Han	Introduced base-labile orthogonality
1980s	Fmoc-Benzyl SPPS adoption	Atherton, Sheppard	Established modern orthogonal schemes

Significance in Protected Amino Acid Chemistry

5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid exemplifies the synergy between Fmoc and benzyl ether protections. The Fmoc group shields the α-amino group during coupling, while the benzyloxy moiety protects hydroxyl or carboxyl side-chain functionalities (e.g., in serine, threonine, or glutamic acid derivatives). This dual protection is critical for preventing undesired side reactions, such as aspartimide formation or oxidation, during prolonged synthesis cycles.

The compound’s structure features:

• Fmoc carbamate : Provides UV-detectable fluorescence (λ~300 nm) for real-time monitoring of deprotection efficiency.
• Benzyl ether : Requires strong acids (e.g., trifluoroacetic acid) for cleavage, remaining inert under basic Fmoc removal conditions.
• Pentanoic acid backbone : Serves as a spacer, ensuring steric accessibility for coupling reagents in SPPS.

Table 2: Structural and Functional Attributes

Attribute	Detail	Role in Synthesis
Molecular Formula	C₂₇H₂₅NO₆	Determines solubility/reactivity
Molecular Weight	459.5 g/mol	Influences purification strategies
Fmoc Group	9H-Fluoren-9-ylmethoxycarbonyl	Base-labile α-amino protection
Benzyloxy Moiety	C₆H₅CH₂O-	Acid-labile side-chain protection

In SPPS workflows, this compound enables the incorporation of functionalized residues without compromising backbone integrity. For example, its benzyloxy-protected hydroxyl group permits selective deprotection post-assembly, facilitating site-specific modifications like glycosylation or phosphorylation. The Fmoc group’s fluorescence further allows spectrophotometric quantification of coupling efficiencies, a feature absent in earlier Boc-based systems.

Preparation Methods

Chemical Identity and Structure

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxo-5-phenylmethoxypentanoic acid
• Molecular Formula: C27H25NO6
• Molecular Weight: 459.5 g/mol
• Synonyms: Fmoc-Glu(OBzl)-OH, L-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 5-(phenylmethyl)ester
• CAS Number: 123639-61-2
• PubChem CID: 13966932

The compound features a glutamic acid backbone with the α-amino group protected by the 9-fluorenylmethoxycarbonyl (Fmoc) group and the γ-carboxyl group protected as a benzyl ester (OBzl).

Preparation Methods

General Synthetic Strategy

The synthesis of 5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid typically involves:

• Protection of the γ-carboxyl group of glutamic acid as a benzyl ester.
• Protection of the α-amino group with the Fmoc group.
• Purification by chromatographic techniques.
• Characterization by NMR and mass spectrometry.

Detailed Stepwise Synthesis

Step 1: Preparation of γ-Benzyl Ester of Glutamic Acid

• Starting from L-glutamic acid, the γ-carboxyl group is selectively esterified with benzyl alcohol or benzyl chloride derivatives under controlled conditions.
• Common reagents include benzyl alcohol in the presence of activating agents or benzyl chloroformate.
• The reaction is typically conducted in anhydrous solvents such as DMF or dichloromethane at low temperatures to avoid side reactions.
• The product is isolated by extraction and purified by silica gel chromatography.

Step 2: Introduction of the Fmoc Protecting Group on the α-Amino Group

• The γ-benzyl ester derivative is reacted with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as sodium carbonate or triethylamine.
• The reaction is performed in a biphasic system (dioxane/water) at low temperature (around 10 °C) to room temperature.
• After completion, the mixture is acidified, extracted, and purified by flash chromatography.
• The Fmoc protection proceeds efficiently, yielding the target compound with high purity (>97%).

Step 3: Purification and Characterization

• Purification is generally achieved by flash chromatography using silica gel columns with gradients of ethyl acetate/hexane or methanol/dichloromethane.
• Purity is confirmed by LC-MS, showing molecular ion peaks consistent with the calculated molecular weight (m/z 459.16 for [M+H]+).
• Structural confirmation is done by ^1H and ^13C NMR spectroscopy, with characteristic signals for the Fmoc group and benzyl ester moieties.

Experimental Data Summary

Step	Reagents/Conditions	Yield (%)	Purification Method	Characterization Techniques
γ-Benzyl ester formation	Benzyl alcohol or benzyl chloroformate, DMF, low temp	~78	Silica gel flash chromatography	^1H NMR, ^13C NMR, MS (ESI)
Fmoc protection of α-amino group	Fmoc-Cl, Na2CO3, dioxane/water, 10 °C to RT	>90	Silica gel flash chromatography	LC-MS, ^1H NMR, ^13C NMR
Final compound purification	Gradient elution chromatography	>97 purity	Reverse phase HPLC	LC-MS (Zorbax Eclipse Plus C18 column)

Representative Spectroscopic Data

• [^1H NMR (CDCl3, 500 MHz)](pplx://action/followup): Multiplets at 7.2–7.8 ppm corresponding to aromatic protons of Fmoc and benzyl groups; signals at 4.2–4.5 ppm for methylene protons adjacent to oxygen; α-proton at ~4.3 ppm.
• [^13C NMR (CDCl3, 126 MHz)](pplx://action/followup): Carbonyl carbons at ~177 and 172 ppm; aromatic carbons between 120–145 ppm; benzylic carbons around 67 ppm.
• Mass Spectrometry (ESI): Molecular ion peak at m/z 459.16 (calculated), observed at 482.17 (M + Na)+.

Comparative Analysis and Research Outcomes

• The method outlined in the NIH-supported research provides a robust and reproducible pathway for synthesizing Fmoc-Glu(OBzl)-OH with high purity and yield.
• The use of sodium carbonate in aqueous dioxane for Fmoc protection is advantageous for mild reaction conditions and minimizing side reactions.
• Purification via flash chromatography and confirmation by LC-MS ensure the compound's suitability for peptide synthesis applications.
• Alternative synthetic routes involving different esterification or protection strategies have been reported but generally converge on similar conditions for high efficiency and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The benzyloxy group can undergo oxidation to form a benzaldehyde derivative.

Reduction: The Fmoc group can be removed through reduction, typically using piperidine.

Substitution: The benzyloxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Piperidine in a suitable solvent like dimethylformamide.

Substitution: Various nucleophiles in the presence of a base like potassium carbonate.

Major Products

Oxidation: Benzaldehyde derivatives.

Reduction: Deprotected amino acids.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid is primarily used in peptide synthesis. The Fmoc group serves as a protective group for amino acids, allowing for the stepwise construction of peptides.

Biology

In biological research, this compound is used to synthesize peptides that can be used as probes or inhibitors in various biochemical assays.

Medicine

In medicine, peptides synthesized using this compound can be used in drug development, particularly in the design of peptide-based therapeutics.

Industry

In the industrial sector, this compound is used in the large-scale synthesis of peptides for various applications, including pharmaceuticals and biotechnology.

Mechanism of Action

The mechanism of action of 5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid primarily involves its role as a building block in peptide synthesis. The Fmoc group protects the amino group during the synthesis process, preventing unwanted side reactions. The benzyloxy group can be modified to introduce various functional groups into the peptide chain.

Comparison with Similar Compounds

Key Observations :

• The benzyloxy group in the target compound provides moderate polarity compared to hydrophobic tert-butyl (e.g., compound 72 in ) or hydrophilic piperidinyl groups ().
• Tertiary amines (e.g., piperidin-1-yl in ) increase basicity, enabling pH-dependent solubility, whereas the benzyloxy group offers stability under acidic conditions .

Physicochemical Properties

Property	Target Compound	5-(Fmoc-amino)pentanoic acid ()	(S)-5-(Piperidin-1-yl)pentanoic acid ()
LogP	Estimated ~3.5*	2.8 (calculated)	1.2–1.5 (experimental)
Solubility	Moderate in DMF/THF	High in polar aprotic solvents	pH-dependent (soluble in acidic buffers)
Optical Purity	Not reported	–	[α]20D = −1.7 to +2.3 ()
Hazards	Likely H302, H315, H319†	H302 (oral toxicity)	H315, H319 (skin/eye irritation)

*Estimated via comparative analysis of benzyloxy vs. tert-butyl groups. †Inferred from structurally similar Fmoc-amino acids ().

Biological Activity

5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid, also known by its CAS number 1850021-10-1, is a compound of interest in the field of medicinal chemistry and peptide synthesis. This article aims to provide a comprehensive overview of its biological activity, including data tables, relevant case studies, and detailed research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by the following:

• IUPAC Name : (2R)-5-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-oxopentanoic acid
• Molecular Formula : C27H27NO5
• Molecular Weight : 445.51 g/mol
• CAS Number : 1850021-10-1

The presence of the benzyloxy and fluorenylmethoxy groups suggests potential interactions with biological targets, particularly in enzyme inhibition or receptor binding.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, particularly in the context of peptide synthesis and potential therapeutic applications. Key areas of focus include:

• Enzyme Inhibition : The compound's structure allows it to interact with specific enzymes, potentially inhibiting their activity. This is significant in drug design, especially for diseases where enzyme overactivity is a concern.
• Antimicrobial Properties : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them candidates for further investigation in infectious disease treatment.
• Cellular Uptake and Toxicity : Understanding how this compound is absorbed by cells and its cytotoxic effects is crucial for evaluating its safety profile in therapeutic applications.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Enzyme Inhibition	Potential inhibition of proteases
Antimicrobial	Activity against specific bacterial strains
Cytotoxicity	Evaluation of cell viability in culture

Property	Value
Molecular Weight	445.51 g/mol
Solubility	Soluble in DMSO and methanol
Stability	Stable under normal laboratory conditions

Case Studies and Research Findings

• Peptide Synthesis : A study highlighted the use of 5-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid as a building block in peptide synthesis. The incorporation of the fluorenylmethoxycarbonyl (Fmoc) group facilitates the formation of peptides with enhanced stability and bioactivity .
• Antimicrobial Testing : In vitro tests conducted on various bacterial strains demonstrated that derivatives of this compound exhibited significant antimicrobial activity, suggesting its potential as a lead compound for antibiotic development .
• Toxicological Assessment : Research assessing the cytotoxicity of this compound revealed that while it showed some cytotoxic effects at high concentrations, it remained relatively safe at lower doses, indicating a favorable therapeutic index .

Q & A

Q. Optimization Tips :

• Temperature Control : Maintain 0–4°C during sensitive steps (e.g., Fmoc introduction) to minimize racemization .
• Solvent Purity : Use anhydrous DMF to prevent hydrolysis of the Fmoc group .
• Yield Monitoring : Track reaction progress via TLC (Rf ~0.3 in ethyl acetate/hexane 1:1) and purify via flash chromatography .

Which analytical techniques are critical for characterizing this compound, and how are they applied?

Q. Basic

• HPLC : Assess purity (>95%) using a C18 column with a gradient of acetonitrile/water (0.1% TFA). Retention time typically ~12–14 minutes .
• NMR Spectroscopy :
  • ¹H NMR (400 MHz, CDCl₃): Confirm benzyloxy protons (δ 7.3–7.4 ppm) and Fmoc aromatic protons (δ 7.2–7.8 ppm) .
  • ¹³C NMR : Identify carbonyl carbons (Fmoc: ~155 ppm; carboxylic acid: ~175 ppm) .
• Mass Spectrometry (HRMS) : Verify molecular weight (e.g., [M+H]+ calculated for C₂₅H₂₈N₂O₆: 475.18) .

What safety precautions are necessary when handling this compound in laboratory settings?

Q. Basic

• GHS Hazards : Skin irritation (Category 2), eye damage (Category 2A), and respiratory toxicity (Category 3) .
• PPE Requirements : Nitrile gloves, lab coat, and safety goggles. Use a fume hood for weighing and synthesis .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

How can researchers resolve contradictions in reported synthetic yields for this compound?

Advanced
Discrepancies in yields (e.g., 60–85%) may arise from:

• Catalyst Efficiency : Test alternative coupling reagents (e.g., HATU vs. DCC) .
• Purification Methods : Compare flash chromatography vs. preparative HPLC for isolating the final product .
• Side Reactions : Monitor for Fmoc deprotection by TLC; use 20% piperidine in DMF for controlled removal .

Q. Example Troubleshooting Table :

Issue	Likely Cause	Solution
Low Yield	Incomplete benzylation	Extend reaction time to 24 hours
Impurities in NMR	Residual DMF	Lyophilize after aqueous wash

What strategies optimize the removal of the Fmoc group without side reactions?

Q. Advanced

• Deprotection Conditions : Use 20% piperidine in DMF (2 × 5 min) to cleave Fmoc while preserving the benzyloxy group .
• Monitoring : Track deprotection via UV absorbance at 301 nm (characteristic Fmoc removal) .
• Side Reaction Mitigation : Avoid prolonged exposure to base to prevent β-elimination of the benzyloxy group .

How do structural modifications impact the compound’s biological activity?

Advanced
Modifications to the benzyloxy or Fmoc groups alter solubility and target binding. For example:

• Benzyloxy Substitution : Replacing benzyl with 3,5-dimethylphenyl () enhances lipophilicity, improving membrane permeability .
• Fmoc vs. Boc Protection : Fmoc offers orthogonal deprotection under mild conditions, critical for solid-phase peptide synthesis .

Q. Comparative Activity Table :

Analog	Modification	Biological Effect
5-(4-Methylphenyl)-2-methylpentanoic acid	Aromatic substitution	Increased anti-inflammatory activity
N-Fmoc-L-alanine	Shorter backbone	Reduced receptor binding

What are best practices for long-term storage to ensure stability?

Q. Advanced

• Storage Conditions : Lyophilize and store at –20°C under argon. Avoid repeated freeze-thaw cycles .
• Stability Monitoring : Perform HPLC every 6 months to detect hydrolysis (e.g., free carboxylic acid formation) .
• Decomposition Signs : Yellowing indicates Fmoc degradation; discard if purity drops below 90% .